3-(thiophen-3-ylmethyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one hydrochloride

• IUPAC Name: 11-(thiophen-3-ylmethyl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one;hydrochloride
• InChI: InChI=1S/C16H18N2OS.ClH/c19-16-3-1-2-15-14-6-13(9-18(15)16)8-17(10-14)7-12-4-5-20-11-12;/h1-5,11,13-14H,6-10H2;1H
• InChI Key: GGGKITZJZDBKDF-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)CC4=CSC=C4.Cl
• Molecular Formula: C16H19ClN2OS
• Molecular Weight: 322.9 g/mol
• CAS No.: 2034296-38-1

Description

3-(thiophen-3-ylmethyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one hydrochloride is a useful research compound. Its molecular formula is C16H19ClN2OS and its molecular weight is 322.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiosteoclast Activity

Research on related compounds focuses on the synthesis of new families of compounds with potential biological activities. For instance, a study on the synthesis of di(1-oxo/thioxoper-hydro-1λ5-[1,3,2]diazaphospholo[1,5-a]pyridine-1-yl)(4-substituted phenyl) boronates demonstrated moderate to high antiosteoclast and osteoblast activity, suggesting potential applications in bone health and disease treatment (G. S. Reddy et al., 2012).

Anticancer Activities

Compounds with a similar structure have been investigated for their anticancer activities. A novel naphthyridine derivative showed promising anticancer activity in human malignant melanoma cell lines through induction of necroptosis at low concentrations and apoptosis at high concentrations (Q. Kong et al., 2018).

Photovoltaic Applications

The synthesis and application of thiophene-based compounds have been explored in the field of photovoltaics. For example, alkyl substituted [6,6]-thienyl-C61-butyric acid methyl esters have been synthesized and used as acceptor materials in bulk-heterojunction polymer solar cells, demonstrating the potential for enhancing power conversion efficiency (Hu Zhao et al., 2010).

Heterocyclic Synthesis

Further research highlights the synthesis of unique heterocyclic systems, which is crucial for developing new compounds with potential applications in various fields, including pharmaceuticals and materials science. For instance, a study reported the construction of unique eight- or nine-membered polyheterocyclic systems via multicomponent reactions, showcasing the diversity and complexity achievable in heterocyclic chemistry (Jun‐Jie Cao et al., 2018).